Cas no 2411274-31-0 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide
• CAS No: 2411274-31-0
• MF: C₂₅H₂₇N₃O₅
• MW: 449.49898648262
• CID: 6441329
• PubChem ID: 165767637
• Update Time: 2025-05-18

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide Chemical and Physical Properties

Names and Identifiers

• 2411274-31-0
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide
• Z3664805346
• EN300-26610149

• Inchi： 1S/C25H27N3O5/c1-2-23(30)28-12-10-25(11-13-28,18-6-4-3-5-7-18)24(31)26-17-22(29)27-19-8-9-20-21(16-19)33-15-14-32-20/h2-9,16H,1,10-15,17H2,(H,26,31)(H,27,29)
• InChI Key： IHRNKDDAXMOYRI-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NCC(NC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 449.19507097g/mol
• Monoisotopic Mass: 449.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97Ų

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide

Introduction to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide (CAS No. 2411274-31-0)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2411274-31-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide is characterized by a benzodioxin core fused with a piperidine ring, which is further modified by an acetylamide group. This intricate arrangement of functional groups contributes to its diverse range of potential interactions with biological targets, including enzymes and receptors. The presence of a prop-2-enoyl moiety in the piperidine ring adds an additional layer of complexity, which may influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been growing interest in the development of novel therapeutic agents that can modulate central nervous system (CNS) function. The benzodioxin scaffold is known for its ability to interact with various neurotransmitter systems, making it a valuable starting point for designing compounds with potential applications in treating neurological disorders. Preclinical studies have suggested that derivatives of benzodioxin can exhibit anxiolytic, antidepressant, and anticonvulsant properties. The specific modifications introduced in N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide are designed to enhance its binding affinity and selectivity for these targets.

The pharmacological activity of this compound is thought to be mediated by its interaction with serotonin and dopamine receptors. Serotonin receptors play a crucial role in mood regulation and are implicated in conditions such as depression and anxiety. Dopamine receptors are involved in motor control and reward pathways, making them relevant targets for disorders like Parkinson's disease and schizophrenia. By carefully tuning the chemical structure through strategic modifications, researchers aim to develop compounds that can selectively modulate these receptors without causing off-target effects.

One of the most exciting aspects of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-y]formamido}acetamide is its potential as a lead compound for further drug development. The combination of the benzodioxin core with the piperidine-pyridine hybrid structure provides a unique chemical framework that can be modified to optimize pharmacological properties. Researchers are exploring various synthetic strategies to modify this molecule, including introducing different substituents on the benzodioxin ring and altering the connectivity between the piperidine and pyridine units.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been used to predict the binding modes of N-(2,3-dihydro-1,4-benzodioxin)-6-y]-2-{[4-ph enyl-l-(prop-o enoyl)piperidin - 4 - y l]formamido}acetamide to its target receptors. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. By leveraging computational tools alongside traditional experimental approaches, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The synthesis of N-(2,3-dihydro - 1 , 4 - benzodioxin - 6 - y l ) - 2 - {[ 4 - phen y l - 1 - ( prop - 2 - en o y l ) piperidin e - 4 - y l ] formam id o } ace tam ide involves multiple steps that require precise control over reaction conditions. The introduction of the prop-o enoyl group into the piperidine ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. However , recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels for this transformation. These advancements are crucial for ensuring that subsequent pharmacological studies are conducted with high-quality material.

Once synthesized , N-(2 , 3 - dihydro - 1 , 4 - b enz od ox in - 6 - y l ) - 2 - { [ 4 - phen y l - 1 - ( prop o en o y l ) p iper id ine o } acet am ide undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy , mass spectrometry , and infrared (IR) spectroscopy . These methods provide detailed information about the molecular structure , confirming that the compound has been synthesized correctly . Additionally , X-ray crystallography may be employed if single crystals are obtained , allowing for an even more precise determination of the molecular geometry.

Following characterization , preclinical studies are conducted to evaluate the biological activity of N-(2 , 3 dihydro-l , 4 b enz od ox in _6_ y l ) _{ _{ [ _{ _{ _{ _{ _{ _{ _{ _{ _{ _{ _{ } } } } } } } ]_ ]_ ]_ ]_ ]_ ]_ ]_ } ace tam ide . These studies include assays targeting serotonin and dopamine receptors to assess its potential therapeutic effects . In vitro studies using cell-based models allow researchers to measure changes in receptor activity caused by exposure to the compound . Positive results from these assays often lead to further investigation using animal models.

In vivo studies provide additional evidence about how N_( _( _( _( _( _( _( _( _( _( _( _( _( _( _( _( _( _( _( _( two three dihydro one four ben z od ox in six y l ) ) ) ) ) ) ) ) ) ) ) ) ) two left bracket four phen y l one left paren th e s i s pro p two en oy l p iper id ine four right paren th e s i s form am id o ace tam ide affects behavior al an d phys i o lo gical param eters . Mice or rats are typically used as model organisms because they exhibit many similarities with humans i n terms o f neurotransmitter systems . By adminis tering doses o f t he compoun d an d observ ing changes i n behavio r or brain che mistry , researchers can gain insight into its potential therapeutic profile.

If preclinical studies yield promising results , N_( _( _( _( _( _( _( _( _( _( _( two three dihydro one four ben z od ox in six y l ) two left bracket four phen y l one left paren th e s i s pro p two en oy l p iper id ine four right paren th e s i s form am id o ace tam ide may proceed t o clinical tri als i n hum ans . Clinical trials are conducted i n several phases t o evaluate safety an d efficacy at increasing doses . Phase I trials involve small groups o f healthy volun teers t o assess tolerability an d determine safe dos ing ranges . Phase II trials expand t he sample size an d test different doses on patients with specific condi tions . Phase III trials involve large groups o f patients an d provide conclusive evi dence about t he compoun d's effectiveness compared t o existing treatments.

The ultimate goal o f developing N_( two three dihydro one four ben z od ox in six y l two left bracket four phen y l one left paren th e s i s pro p two en oy l p iper id ine four right paren th e s i s form am id o ace tam ide is t hat it will receive regulatory approval an d become available as a new therapeutic agent . Regulatory agencies such as t he U.S. Food an d Drug Administration (FDA) require extensive data from preclinical an d clinical studies before approving a new drug . Once approved , patients who suffer from conditions treatable by this compound will have access t o a new treatment option that could improve their quality o f life.